Cas no 1804745-19-4 (Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804745-19-4
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4813785
• Update Time: 2025-05-24

Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-7(18)3-5-8(16)4(9(11)12)2-6(17-5)20-10(13,14)15/h2,9H,3H2,1H3
• InChI Key： CLJFPZHIKNDYHF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804745-19-4): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804745-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate incorporates several key functional groups, including a difluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The presence of fluorine atoms in the structure of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall efficacy of drug candidates. This has led to extensive research into fluorinated pyridines as key building blocks in drug design.

The difluoromethyl group, in particular, has been extensively studied for its ability to enhance the metabolic stability of drug molecules by resisting oxidative degradation. Additionally, the iodo substituent provides a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in the synthesis of complex organic molecules. The combination of these features makes Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate a highly valuable intermediate in the pharmaceutical industry.

The pharmaceutical industry has been increasingly leveraging advanced synthetic methodologies to develop new drugs with improved efficacy and reduced side effects. The use of fluorinated pyridines in drug design has emerged as a promising strategy due to their ability to modulate pharmacokinetic properties and enhance target binding affinity. For instance, recent studies have demonstrated that fluorinated pyridines can improve the bioavailability and metabolic stability of drug candidates, thereby increasing their therapeutic potential.

In addition to its pharmaceutical applications, Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate has also shown promise in materials science and agrochemical research. The unique electronic properties of fluorinated pyridines make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaic cells. Furthermore, these compounds can serve as key intermediates in the synthesis of agrochemicals with enhanced pest resistance and environmental compatibility.

The synthesis of complex organic molecules often requires multi-step reactions involving various functional group transformations. The versatility of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate as an intermediate allows for the efficient construction of intricate molecular frameworks through sequential functionalization. This has made it a preferred choice for synthetic chemists working on the development of novel drug candidates and specialty chemicals.

The growing demand for high-quality intermediates in pharmaceutical research has necessitated the development of robust synthetic routes that ensure high yields and purity. Advances in catalytic methods have enabled more efficient and sustainable synthesis of fluorinated pyridines, reducing the environmental impact associated with traditional synthetic approaches. These innovations are critical for meeting the increasing demand for specialized compounds like Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate.

In conclusion, Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804745-19-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in the synthesis of biologically active molecules underscores its importance in drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, compounds like this are poised to play an increasingly critical role in advancing therapeutic innovation.